Cas no 1807272-06-5 (Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate
• CAS No: 1807272-06-5
• MF: C₁₂H₁₀F₂N₂O₄
• MW: 284.215610027313
• CID: 4943513
• Update Time: 2025-06-14

Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate

• Inchi： 1S/C12H10F2N2O4/c1-2-20-10(17)5-7-3-4-8(12(13)14)11(16(18)19)9(7)6-15/h3-4,12H,2,5H2,1H3
• InChI Key： AZTVAINDAOXZOG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1[N+](=O)[O-])CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate (CAS No. 1807272-06-5)

Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate (CAS No. 1807272-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a difluoromethyl group, and a nitro group on a phenyl ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and hydrogen-bonding properties can enhance binding affinity to biological targets.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate has surged, driven by their stability and metabolic resistance in medicinal chemistry. The difluoromethyl group is a key motif in modern pharmaceuticals, often used to improve pharmacokinetics. This compound’s nitrophenyl backbone also aligns with trends in nitroaromatic chemistry, a field exploring sustainable synthesis methods to reduce environmental impact. As green chemistry gains traction, researchers are investigating eco-friendly catalytic processes to produce such intermediates.

The compound’s ester functionality (ethyl acetate moiety) further expands its utility, enabling facile derivatization for custom applications. For instance, it serves as a precursor for heterocyclic compounds like pyrazoles and indoles, which are prevalent in FDA-approved drugs. Its cyano group offers additional reactivity, allowing chemists to construct complex architectures via nucleophilic additions or cyclizations. These attributes make it a valuable asset in libraries for high-throughput screening (HTS) in drug development.

From an industrial perspective, scalability is a critical consideration for CAS No. 1807272-06-5. Manufacturers are optimizing routes to balance cost-efficiency and purity, addressing challenges like regioselectivity during nitration or fluorination steps. Analytical techniques such as HPLC and NMR are employed to ensure batch consistency, meeting stringent regulatory standards for intermediates in GMP-compliant production. This focus on quality aligns with the broader shift toward precision synthesis in fine chemicals.

Beyond pharmaceuticals, Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate finds niche applications in material science. Its aromatic nitro group can participate in photoinduced electron transfer, making it a candidate for organic electronics like OLEDs or sensors. Additionally, its fluorine atoms contribute to low surface energy, a trait exploited in coatings and adhesives. Such interdisciplinary relevance underscores its importance in both academic and industrial R&D.

As synthetic methodologies evolve, computational tools like DFT calculations are being used to predict the reactivity and stability of this compound. This synergy between experimental and theoretical approaches accelerates innovation, reducing time-to-market for derivatives. With growing interest in AI-driven drug design, datasets including 1807272-06-5 are increasingly valuable for training predictive models, highlighting its role in the digital transformation of chemistry.

In summary, Ethyl 2-cyano-4-difluoromethyl-3-nitrophenylacetate exemplifies the convergence of structural ingenuity and practical utility. Its multifaceted chemistry addresses pressing needs in healthcare, sustainability, and advanced materials, positioning it as a compound of enduring significance in modern science.